Cas no 145964-36-9 ((S)-2-Diphenylphosphino-2'-methoxyl-1,1'-binaphthyl)

(S)-2-Diphenylphosphino-2'-methoxyl-1,1'-binaphthyl structure
145964-36-9 structure
Product Name:(S)-2-Diphenylphosphino-2'-methoxyl-1,1'-binaphthyl
CAS No:145964-36-9
MF:C33H25OP
MW:468.524769544601
CID:64952
PubChem ID:4190002
Update Time:2025-04-18

(S)-2-Diphenylphosphino-2'-methoxyl-1,1'-binaphthyl Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Diphenylphosphino-2'-methoxyl-1,1'-binaphthyl
    • (S)- 2- DIPHENYLPHOSPHINO, 2'-METHOXYL-1,1'-BINAPHTHYL
    • threo-Thioisocitricacid
    • (S)-(-)-2-(DIPHENYLPHOSPHINO)-2'-METHOXY-1,1'-BINAPHTHYL
    • A884561
    • (R)-(+)-2-Diphenylphosphino-2'-methoxy-1,1'-binaphthyl
    • 134484-36-9
    • J-008175
    • (R)- 2- diphenylphosphino, 2'-hydroxyl-1,1'-binaphthyl
    • [1-(2-methoxynaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane
    • (R)-2-(diphenylphosphino)-2'-methoxy-1,1'-binaphthyl (R)-MOP
    • Phosphine, [(1R)-2'-methoxy[1,1'-binaphthalen]-2-yl]diphenyl-
    • SCHEMBL1606348
    • (S)-(-)-MOP
    • (S)-(-)-(DIPHENYLPHOSPHINO)-2'-METHOXY-1,1'-BINAPHTHYL
    • 161053-46-9
    • E78632
    • 145964-36-9
    • 134484-37-0
    • (R)-(2'-Methoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine
    • rmop
    • AKOS015895300
    • (r)-(+)-2-(diphenylphosphino)-2'-methoxy-1,1'-binaphthyl
    • (R)-(+)-2-DIPHENYLPHOSPHINO-2/'-METHOXY-1,1/'-BINAPHTHYL
    • MFCD00269686
    • {2'-METHOXY-[1,1'-BINAPHTHALEN]-2-YL}DIPHENYLPHOSPHANE
    • (S)-2-Diphenyphosphino-2'-methoxyl-1,1'-binaphthyl; (S)-(2'-Methoxy[1,1'-binaphthalen]-2-yl)diphenyl-phosphine;
    • 145964-33-6
    • (S)-2-(Diphenylphosphino)-2-methoxy-1,1-binaphthyl
    • AMY13704
    • CS-W009632
    • AKOS016005398
    • (S)-2-DIPHENYPHOSPHINO-2'-METHOXYL-1,1'-BINAPHTHYL
    • R-MOP, >=94%
    • D2774
    • AS-71152
    • (R)-(2 inverted exclamation mark -Methoxy-[1,1 inverted exclamation mark -binaphthalen]-2-yl)diphenylphosphine
    • 2-(6-CHLORO-3-PYRIDINYL)-9-AZABICYCLO[4.2.1]NON-2-ENEFUMARATE
    • (S)-(-)-2-Diphenylphosphino-2'-methoxy-1,1'-binaphthyl
    • AKOS016005658
    • (R)-MOP
    • R-MOP
    • SY073013
    • FT-0649344
    • SY071773
    • (S)-(2'-Methoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine
    • KRWTWSSMURUMDE-UHFFFAOYSA-N
    • (S)-(2 inverted exclamation mark -Methoxy-[1,1 inverted exclamation mark -binaphthalen]-2-yl)diphenylphosphine
    • (2'-methoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphane
    • (S)-2-diphenyphosphino,2'-methoxyl-1,1'-binaphthyl; (R)-(+)-2-(Diphenylphosphino)-2'-methoxy-1,1'-binaphthyl; (R)-(2'-Methoxy[1,1'-binaphthalen]-2-yl)diphenyl-phosphine; (R)-MOP;(R)-(2'-Methoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine
    • A887909
    • (R)-(+)-MOP
    • D2775
    • Inchi: 1S/C33H25OP/c1-34-30-22-20-24-12-8-10-18-28(24)32(30)33-29-19-11-9-13-25(29)21-23-31(33)35(26-14-4-2-5-15-26)27-16-6-3-7-17-27/h2-23H,1H3
    • InChI Key: KRWTWSSMURUMDE-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C(C=CC2C=CC=CC1=2)OC

Computed Properties

  • Exact Mass: 468.164
  • Monoisotopic Mass: 468.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 8.7

Experimental Properties

  • Melting Point: 175-179°C
  • Boiling Point: 584.1°C at 760 mmHg
  • Flash Point: 386.1°C
  • PSA: 22.82000
  • LogP: 7.42680
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